tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving indazole compounds are diverse and can include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones .Scientific Research Applications
Synthesis of Bioactive Indole Derivatives
Indole derivatives are significant in medicinal chemistry due to their biological activities. “tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate” serves as a precursor in synthesizing various indole derivatives, which are crucial in developing drugs for treating cancer, microbial infections, and other disorders .
Development of Antimicrobial Agents
The indazole moiety is known for its antimicrobial properties. Research has shown that indazole derivatives, including tert-butyl 7-amino-3-iodoindazole-1-carboxylate, can be effective against a range of infectious agents, making them valuable in creating new antimicrobial drugs .
Neurodegenerative and Inflammatory Disorders
Compounds based on the indazole structure have been studied for their potential in treating neurodegenerative and inflammatory conditions. The tert-butyl group in “tert-butyl 7-amino-3-iodoindazole-1-carboxylate” may enhance the compound’s ability to modulate biological pathways involved in these diseases .
Organic Synthesis Applications
In organic synthesis, “tert-butyl 7-amino-3-iodoindazole-1-carboxylate” is used to introduce the indazole scaffold into more complex molecules. Its tert-butyl group serves as a protective group that can be removed after the synthesis steps are completed, revealing the functional indazole core for further reactions .
Drug Development
Indazole derivatives are prominent in drug development due to their diverse pharmacological activities. “tert-butyl 7-amino-3-iodoindazole-1-carboxylate” is a key intermediate in synthesizing compounds with potential anticancer, antiviral, and anti-inflammatory effects .
Kinase Inhibition
The indazole core is integral in creating kinase inhibitors, which are important in cancer therapy. “tert-butyl 7-amino-3-iodoindazole-1-carboxylate” may be utilized to develop specific kinase inhibitors, contributing to targeted cancer treatments .
properties
IUPAC Name |
tert-butyl 7-amino-3-iodoindazole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14IN3O2/c1-12(2,3)18-11(17)16-9-7(10(13)15-16)5-4-6-8(9)14/h4-6H,14H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFJUMWTDHWBAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=CC=C2N)C(=N1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14IN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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